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Compound of Interest

Compound Name:
Ethyl 2-methoxy-5-

(sulfamoylmethyl)benzoate

CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

Sulpiride is a substituted benzamide derivative that functions as an atypical antipsychotic

agent, primarily through the selective antagonism of dopamine D2 and D3 receptors.[1][2] It is

utilized in the treatment of schizophrenia and can also alleviate symptoms associated with

Gilles de la Tourette syndrome.[1] The therapeutic efficacy and safety of any active

pharmaceutical ingredient (API) like Sulpiride are intrinsically linked to its purity. During

synthesis, formulation, or storage, various related substances, known as impurities, can

emerge.[1][3]

The control of these impurities is not merely a matter of quality control but a fundamental

requirement for regulatory compliance and patient safety. International guidelines, such as

those from the International Council for Harmonisation (ICH), mandate the identification and

characterization of impurities above specific thresholds.[3] Sulpiride Impurity C is a specified

impurity in the European Pharmacopoeia, making its characterization essential for any

formulation intended for the European market.[4] This guide provides a detailed examination of

the physical properties of Sulpiride Impurity C, offering a technical resource for researchers,

analytical scientists, and quality control professionals in the pharmaceutical industry.
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Sulpiride Impurity C is chemically identified as Ethyl 2-methoxy-5-sulfamoylbenzoate.[2][5][6][7]

Its structure suggests it is a process-related impurity, likely stemming from the starting

materials or as an intermediate in the synthesis of the Sulpiride API.[8] A thorough

understanding of its physical properties is paramount for developing robust analytical methods

for its detection and quantification, ensuring that Sulpiride drug products meet the stringent

standards of quality and safety.

Section 2: Core Physicochemical Properties of
Sulpiride Impurity C
The fundamental physical and chemical characteristics of a pharmaceutical impurity are the

cornerstone of its analytical profile. These properties dictate the selection of analytical

techniques, inform sample preparation procedures, and are critical for the validation of

reference standards.

Chemical Identity and Structure
The molecular structure of Sulpiride Impurity C is distinct from the parent Sulpiride molecule,

lacking the (1-ethylpyrrolidin-2-yl)methylamine side chain and featuring an ethyl ester group

instead of the primary amide.

IUPAC Name: Ethyl 2-methoxy-5-sulfamoylbenzoate[2][6]

CAS Number: 33045-53-3[2][5][6][7][9][10]

Molecular Formula: C₁₀H₁₃NO₅S[2][6][9][10]

Molecular Weight: 259.28 g/mol [2][6][7][9][10]

Tabulated Physical Properties
The following table summarizes the key physicochemical properties of Sulpiride Impurity C,

compiled from various suppliers of pharmaceutical reference standards. It is critical to note that

properties such as melting point and solubility are determined experimentally and should

always be confirmed against the Certificate of Analysis (CoA) provided with a specific batch of

a certified reference standard.
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Property Value Source(s)

IUPAC Name
Ethyl 2-methoxy-5-

sulfamoylbenzoate
[2][5][6]

Synonym Sulpiride EP Impurity C [2][6]

CAS Number 33045-53-3 [2][7][9][10]

Molecular Formula C₁₀H₁₃NO₅S [6][9][10][11]

Molecular Weight 259.28 [6][7][9][10][11]

Appearance
White to off-white solid

(Typical)
Inferred from Sulpiride[4]

Melting Point Experimentally Determined N/A

Solubility Experimentally Determined N/A

Purity
≥98% (Typical for reference

standards)
[7]

Section 3: Spectroscopic and Spectrometric Profile
Structural elucidation and confirmation of Sulpiride Impurity C are unequivocally established

through a combination of spectroscopic techniques. The data provided by Mass Spectrometry

(MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy

collectively provide a unique fingerprint of the molecule. Suppliers of reference standards

provide comprehensive spectral data, which is essential for verification.[1][3]

Mass Spectrometry (MS): Provides the molecular weight of the compound. For Sulpiride

Impurity C, the expected molecular ion peak would correspond to its molecular weight of

259.28.

Infrared (IR) Spectroscopy: Reveals the functional groups present in the molecule. Key

expected absorptions include stretches for N-H (sulfonamide), C=O (ester), S=O

(sulfonamide), and C-O bonds.
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¹H NMR Spectroscopy: Shows the number and types of protons and their neighboring

environments. The spectrum for Sulpiride Impurity C would be expected to show distinct

signals for the ethyl group (a quartet and a triplet), a singlet for the methoxy group,

characteristic signals for the protons on the aromatic ring, and a signal for the -SO₂NH₂

protons.

¹³C NMR Spectroscopy: Indicates the types of carbon atoms in the molecule. The spectrum

would show signals for the carbonyl carbon of the ester, the aromatic carbons, the methoxy

carbon, and the carbons of the ethyl group.

Section 4: Experimental Methodologies for
Characterization
The physical properties outlined above are determined through precise and validated

experimental protocols. As a Senior Application Scientist, the rationale behind method selection

is as crucial as the method itself. The following protocols represent standard, self-validating

approaches for the characterization of a pharmaceutical reference standard like Sulpiride

Impurity C.

Workflow for Physicochemical Characterization
The comprehensive characterization of a reference standard follows a logical progression,

ensuring that each step validates the identity, purity, and properties of the material.
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Caption: Workflow for the characterization of Sulpiride Impurity C reference standard.

Protocol 4.1: Purity Determination by High-Performance
Liquid Chromatography (HPLC)
Rationale: Reversed-phase HPLC is the industry-standard method for assessing the purity of

pharmaceutical compounds due to its high resolution, sensitivity, and reproducibility. A UV
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detector is suitable as the aromatic ring in Sulpiride Impurity C is a strong chromophore. This

method is designed as a stability-indicating assay, capable of separating the main component

from potential degradants or related impurities.

Step-by-Step Methodology:

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

Column: C18, 250 mm x 4.6 mm, 5 µm particle size. The C18 stationary phase provides

excellent retention for moderately polar compounds like Sulpiride and its impurities.

Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer (e.g., 0.01 M

potassium dihydrogen phosphate, pH adjusted to 4.0). A gradient elution is chosen to

ensure the timely elution of all potential impurities with varying polarities.[12]

Flow Rate: 1.0 mL/min. This provides a good balance between analysis time and

separation efficiency.

Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible

retention times.

Detection Wavelength: 240 nm. This wavelength provides good sensitivity for Sulpiride

and its related substances.[13][14]

Injection Volume: 10 µL.

Preparation of Solutions:

Standard Solution: Accurately weigh about 5 mg of Sulpiride Impurity C reference

standard and dissolve in a suitable diluent (e.g., methanol or mobile phase) to a final

concentration of approximately 0.1 mg/mL.

Test Solution: Prepare the sample to be tested at the same concentration as the Standard

Solution.
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System Suitability Test (SST):

Rationale: The SST is a self-validating component of the protocol, ensuring the

chromatographic system is performing adequately before analyzing any samples.

Procedure: Make five replicate injections of the Standard Solution.

Acceptance Criteria: The relative standard deviation (RSD) for the peak area should be

not more than 2.0%.

Analysis and Calculation:

Inject the diluent (as a blank), followed by the Standard and Test solutions.

Calculate the purity of the sample by area normalization, assuming the response factor of

any related impurities is the same as the main peak.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Protocol 4.2: Determination of Melting Point
Rationale: The melting point is a fundamental physical property that serves as an indicator of

purity. A sharp melting range typically signifies a pure crystalline substance, whereas a broad

melting range often indicates the presence of impurities.

Step-by-Step Methodology:

Instrumentation: A digital melting point apparatus.

Sample Preparation: Finely powder a small amount of the dry Sulpiride Impurity C sample.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Measurement:

Place the capillary tube in the heating block of the apparatus.

Set a rapid heating ramp (e.g., 10-20 °C/min) to quickly approach the expected melting

point.
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Once close to melting, reduce the ramp rate to 1-2 °C/min to allow for accurate

observation.

Data Recording: Record the temperature at which the substance first begins to melt (onset)

and the temperature at which it becomes completely liquid (clear point). This range is the

melting range.

Validation: Perform the measurement in triplicate to ensure reproducibility.

Section 5: Conclusion
The meticulous characterization of Sulpiride Impurity C (Ethyl 2-methoxy-5-sulfamoylbenzoate)

is a critical activity within the framework of pharmaceutical quality assurance. Its physical

properties—from its molecular weight and structure confirmed by spectroscopy to its purity

assessed by chromatography—form the basis for its control as a specified impurity. The

experimental protocols detailed herein represent robust, field-proven methodologies that

ensure the identity and quality of reference standards. This in-depth technical understanding

empowers researchers and drug development professionals to develop and validate analytical

methods with confidence, ultimately safeguarding the quality, safety, and efficacy of Sulpiride

medications for patients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Check Availability & Pricing
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